Cas no 3432-99-3 (Folitixorin (~80%)(Mixture of Diastereomers))

• Product name: Folitixorin (~80%)(Mixture of Diastereomers)
• CAS No: 3432-99-3
• MF: C₂₀H₂₃N₇O₆
• MW: 457.439923524857
• CID: 306314
• PubChem ID: 135400185

Folitixorin (~80%)(Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid,N-[4-(3-amino-1,2,5,6,6a,7-hexahydro-1-oxoimidazo[1,5-f]pteridin-8(9H)-yl)benzoyl]-
• (2S)-2-[[4-(3-amino-1-oxo-4,5,6,6a,7,9-hexahydroimidazo[1,5-f]pteridin-8-yl)benzoyl]amino]pentanedioic acid
• FOLITIXORIN
• 5,10-methylenetetrahydrofolate
• 5,10-Methylenetetrahydrofolic acid
• CH2H4folate
• N5,N10-Methyl-enetetrahydrofolic Acid
• Tetrahydromethylenefolate
• 5,10-Methylene-5,6,7,8-tetrahydrofolate
• N5,N10-methylene-5,6,7,8-tetrahydrofolic acid
• 5,10-Methylenetetrahydrofolate (MTHF/Folitixorin)
• CHEBI:20502
• DTXSID90955873
• n5,n10-methylenetetrahydrofolic acid
• methylenetetrahydrofolic acid
• 3432-99-3
• HY-14769
• (2S)-2-(4-(3-Amino-1-oxo-1,2,5,6,6a,7-hexahydroimidazo[1,5-f]pteridin-8(9H)-yl)benzamido)pentanedioic acid
• 5,10-methylene-(6RS)-tetrahydrofolic acid
• N-{4-[3-amino-1-oxo-1,2,5,6,6a,7-hexahydroimidazo[1,5-f]pteridin-8(9H)-yl]benzoyl}-L-glutamic acid
• UNII-0SXY5ET48B
• l-glutamic acid,n-(4-(3-amino-1,2,5,6,6a,7-hexahydro-1-oxoimidazo[1,5-f]pteridin-8(9h)-yl)benzoyl)-
• 5,10-Methylene-5,6,7,8-tetrahydrofolic acid
• N-(4-(3-Amino-1,2,5,6,6a,7-hexahydro-1-oxoimidazo(1,5-f)pteridin-8(9H)-yl)benzoyl)-L-glutamic acid
• SCHEMBL16413214
• FOLITIXORIN [WHO-DD]
• 5,10-METHYLENETETRAHYDROFOLIC ACID [DSC]
• (2S)-2-[[4-(3-amino-1-oxo-2,5,6,6a,7,9-hexahydroimidazo[1,5-f]pteridin-8-yl)benzoyl]amino]pentanedioic acid
• N5,N10-Methylenetetrahydropteroylglutamic Acid
• Folitixorin (~80%)
• Folitixorin [INN]
• N5,N10-methylene-tetrahydrofolic acid
• SCHEMBL4097748
• AKOS040744808
• FOLIC ACID, TETRAHYDRO-N5,N10-METHYLENE-
• methylenetetrahydrofolate
• 5,10-Methylene-tetrahydrofolate
• CS-0003550
• Folitixorin (~80%)(Mixture of Diastereomers)
• L-Glutamic acid, N-(4-(3-amino-1,2,5,6,6a,7-hexahydro-1-oxoimidazo(1,5-f)pteridin-8(9H)-yl)benzoyl)-
• 5,10-methylenetetrafolate
• QYNUQALWYRSVHF-ABLWVSNPSA-N
• Q192838
• MFCD19443704
• CHEMBL117348
• MS-28345
• 0SXY5ET48B
• N-[4-(3-Amino-1,2,5,6,6a,7-hexahydro-1-oxoimidazo[1,5-f]pteridin-8(9H)-yl)benzoyl]-L-glutamic Acid
• Folitixorin (Mixture of Diastereomers)
• G14035
• DB-231418

• MDL： MFCD19443704
• Inchi： InChI=1S/C20H23N7O6/c21-20-24-16-15(18(31)25-20)27-9-26(8-12(27)7-22-16)11-3-1-10(2-4-11)17(30)23-13(19(32)33)5-6-14(28)29/h1-4,12-13H,5-9H2,(H,23,30)(H,28,29)(H,32,33)(H4,21,22,24,25,31)/t12?,13-/m0/s1
• InChI Key： QYNUQALWYRSVHF-ABLWVSNPSA-N
• SMILES： N=C1NC2=C(C(N1)=O)N3CN(CC3CN2)C4=CC=C(C(N[C@H](C(O)=O)CCC(O)=O)=O)C=C4

Computed Properties

• Exact Mass: 457.170981g/mol
• Surface Charge: 0
• XLogP3: -0.5
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 7
• Monoisotopic Mass: 457.170981g/mol
• Monoisotopic Mass: 457.170981g/mol
• Topological Polar Surface Area: 190Ų
• Heavy Atom Count: 33
• Complexity: 911
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• PSA: 194.97000
• LogP: 0.47940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Glutamic acid and derivatives

Additional information on Folitixorin (~80%)(Mixture of Diastereomers)

Research Update on Folitixorin (~80%)(Mixture of Diastereomers) and Its Relevance to CAS 3432-99-3

Folitixorin (~80%)(Mixture of Diastereomers) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This research brief aims to provide an updated overview of the latest findings related to Folitixorin and its connection to the chemical identifier CAS 3432-99-3. The compound has garnered attention due to its potential therapeutic applications, particularly in the context of folate metabolism and its role in various biochemical pathways.

Recent studies have focused on the synthesis, characterization, and biological evaluation of Folitixorin. The mixture of diastereomers, with a purity of approximately 80%, has been investigated for its stability, bioavailability, and efficacy in preclinical models. Researchers have employed advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, to elucidate the structural properties and stereochemical configuration of the compound.

One of the key findings from recent research is the potential of Folitixorin to serve as a modulator of folate-dependent enzymes. This property is particularly relevant in the context of cancer therapy, where folate metabolism is often dysregulated. Preliminary data suggest that Folitixorin may enhance the efficacy of certain chemotherapeutic agents by optimizing folate utilization in cancer cells. However, further studies are needed to validate these findings and explore the compound's mechanism of action in greater detail.

In addition to its therapeutic potential, the synthesis of Folitixorin has been a focal point of recent research. The chemical identifier CAS 3432-99-3 is often referenced in the context of precursor molecules or intermediates used in the synthesis of Folitixorin. Researchers have explored various synthetic routes to improve yield, purity, and scalability, with the goal of facilitating large-scale production for clinical applications.

The safety profile of Folitixorin has also been a subject of investigation. Toxicology studies conducted in animal models have provided preliminary evidence of the compound's safety at therapeutic doses. However, comprehensive pharmacokinetic and pharmacodynamic studies are still required to fully understand its behavior in vivo and to identify any potential side effects or drug interactions.

In conclusion, Folitixorin (~80%)(Mixture of Diastereomers) represents a promising candidate for further development in the field of chemical biology and pharmaceutical research. Its connection to CAS 3432-99-3 underscores the importance of understanding its chemical properties and synthetic pathways. While preliminary findings are encouraging, additional research is necessary to fully elucidate its therapeutic potential and safety profile. This brief highlights the need for continued exploration and collaboration among researchers to advance our understanding of this compound and its applications.